Cas no 25167-84-4 (1,2-Benzenediol,trichloro-)

• Product Name: 1,2-Benzenediol,trichloro-
• CAS No: 25167-84-4
• MF: C₆H₃Cl₃O₂
• MW: 213.445819139481
• CID: 268625
• PubChem ID: 32816
• Update Time: 2025-04-19

1,2-Benzenediol,trichloro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,trichloro-
• DTXSID9074060
• AKOS024278976
• 3,4,5-Trichloro-1,2-benzenediol #
• 56961-20-7
• Pyrocatechol, trichloro-
• 3,4,5-trichlorobenzene-1,2-diol
• SCHEMBL69390
• 3,4,5-Trichloro-benzene-1,2-diol
• CS-0128335
• FUTDYIMYZIMPBJ-UHFFFAOYSA-N
• 1,2-Benzenediol, 3,4,5-trichloro-; 3,4,5-Trichloro-1,2-benzenediol; 3,4,5-Trichloro-2-hydroxyphenol; 3,4,5-Trichlorocatechol; 3,4,5-Trichloropyrocatechol
• 1,2-Benzenediol, 3,4,5-trichloro-
• 3,4,5-TRICHLOROCATECHOL
• Trichloropyrocatechol
• 1,2-Benzenediol, 3,4,5-trichloro
• CCRIS 4058
• HY-133598
• 25167-84-4

• Inchi： 1S/C6H3Cl3O2/c7-2-1-3(10)6(11)5(9)4(2)8/h1,10-11H
• InChI Key： FUTDYIMYZIMPBJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(=C1O)O)Cl)Cl

Computed Properties

• Exact Mass: 211.92
• Monoisotopic Mass: 211.92
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.747
• Boiling Point: 306.5°C at 760 mmHg
• Flash Point: 139.2°C
• Refractive Index: 1.652

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols